4-Hydroxy-3,3-dimethylbutan-2-one
Cat. No. B156186
M. Wt: 116.16 g/mol
InChI Key: DYAWMXSWDGPGOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07728018B2
Procedure details
23.7 g 4-Hydroxy-3,3-dimethyl-butan-2-one was dissolved in 150 mL DCM. 49.5 mL (3 eq) pyridine and 17.5 mL (1.1 eq) mesylchloride were added and the mixture was stirred at room temperature for 20 hours. The suspension was filtered and the filter cake was washed two times with DCM. The filtrate was washed with 1 M HCl and the aqueous layer was extracted two times with DCM. The combined filtrates were dried over Na2SO4 and the solvent was evaporated under reduced pressure to give 41.2 g of a brown liquid. 1H NMR (400 MHz, CDCl3) δ 1.24 (s, 6H), 2.20 (s, 3H), 3.03 (s, 3H), 4.21 (s, 2H).
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][C:3]([CH3:8])([CH3:7])[C:4](=[O:6])[CH3:5].N1C=CC=CC=1.[S:15](Cl)([CH3:18])(=[O:17])=[O:16]>C(Cl)Cl>[CH3:7][C:3]([CH3:8])([C:4](=[O:6])[CH3:5])[CH2:2][O:1][S:15]([CH3:18])(=[O:17])=[O:16]
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Inputs
Step One
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Name
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|
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Quantity
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23.7 g
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Type
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reactant
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Smiles
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OCC(C(C)=O)(C)C
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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49.5 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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17.5 mL
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Type
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reactant
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Smiles
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S(=O)(=O)(C)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 20 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The suspension was filtered
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WASH
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Type
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WASH
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Details
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the filter cake was washed two times with DCM
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WASH
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Type
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WASH
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Details
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The filtrate was washed with 1 M HCl
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted two times with DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined filtrates were dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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CC(COS(=O)(=O)C)(C(C)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
